(5-ethyl-1-(3-fluorophenyl)-1H-1,2,3-triazol-4-yl)methanamine

• IUPAC Name: [5-ethyl-1-(3-fluorophenyl)triazol-4-yl]methanamine
• InChI: InChI=1S/C11H13FN4/c1-2-11-10(7-13)14-15-16(11)9-5-3-4-8(12)6-9/h3-6H,2,7,13H2,1H3
• InChI Key: RWTXNVFSHXGWHV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=NN1C2=CC(=CC=C2)F)CN
• Molecular Formula: C11H13FN4
• Molecular Weight: 220.25 g/mol

Description

(5-ethyl-1-(3-fluorophenyl)-1H-1,2,3-triazol-4-yl)methanamine, also known as EF-3, is a novel small molecule that has been used in a variety of scientific research applications. EF-3 is a highly versatile compound that has been used in both biochemical and physiological experiments, due to its ability to act as an inhibitor of certain enzymes. EF-3 has been studied extensively in a variety of fields, including pharmacology, toxicology, and biochemistry.

Scientific Research Applications

Neurokinin-1 Receptor Antagonist

A study detailed the synthesis of a compound structurally similar to the queried chemical, highlighting its potential as a neurokinin-1 (NK1) receptor antagonist, which could be relevant for clinical applications in emesis and depression. The compound demonstrated high water solubility, making it suitable for both intravenous and oral administration (Harrison et al., 2001).

π-Hole Tetrel Bonding Interactions

Research on tetrel bonding interactions in ethyl 2-triazolyl-2-oxoacetate derivatives, including compounds with structural similarities to the query, provided insights into the nucleophilic/electrophilic nature of certain groups and their effects on bonding interactions. This study could inform the design of molecules with specific interaction properties (Ahmed et al., 2020).

Anticancer Agents

Another study synthesized and characterized a series of compounds, including those structurally related to the query, evaluating their anticancer activity against various prostate cancer cell lines. This research underscores the potential therapeutic applications of such compounds in oncology (Han et al., 2018).

Chiral Discrimination

The separation and characterization of chiral compounds, closely related to the query, on an amylose tris(3,5-dimethylphenyl)carbamate stationary phase provided insights into chiral discrimination mechanisms, which are crucial in the development of enantiomerically pure pharmaceuticals (Bereznitski et al., 2002).

Herbicide Synthesis

A study focused on an improved synthetic method for carfentrazone-ethyl, a herbicide, demonstrates the relevance of similar triazole compounds in agricultural applications. The research highlighted a new synthetic pathway that offers advantages such as mild reaction conditions and efficiency (Fan et al., 2015).

Mechanism of Action

Target of action

The compound contains a triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. Triazole derivatives are known to have a wide range of biological activities and can bind with high affinity to multiple receptors .

Biochemical pathways

Triazole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Result of action

Given the wide range of activities associated with triazole derivatives, it could potentially have a variety of effects depending on the specific receptors it interacts with .